![molecular formula C17H14FNO2 B5176963 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile](/img/structure/B5176963.png)
3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile, also known as DMF-DFA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and materials science. In
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile has been found to have potential applications in medicinal chemistry, specifically as an anticancer agent. Studies have shown that 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile has selective cytotoxicity against cancer cells, including breast, lung, and colon cancer cells. 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile works by inducing apoptosis, or programmed cell death, in cancer cells through the activation of caspase enzymes.
3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile also has potential applications in materials science, specifically as a building block for the synthesis of organic semiconductors. Organic semiconductors have the potential to revolutionize the electronics industry by providing a low-cost, flexible alternative to traditional inorganic semiconductors.
Mechanism of Action
3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile works by inhibiting the activity of tubulin, a protein involved in cell division. This inhibition leads to the disruption of microtubule formation, which is necessary for cell division. As a result, cancer cells are unable to divide and undergo apoptosis.
Biochemical and Physiological Effects:
3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile has been found to have low toxicity in vitro, meaning that it has minimal harmful effects on healthy cells. However, further studies are needed to determine the long-term effects of 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile on the human body.
Advantages and Limitations for Lab Experiments
One advantage of 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile is its selectivity towards cancer cells, which minimizes the harmful effects on healthy cells. However, 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile is still in the early stages of research, and further studies are needed to determine its full potential as an anticancer agent.
Future Directions
There are several potential future directions for 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile research. One direction is to further investigate its potential as an anticancer agent, including its efficacy in vivo and its potential use in combination with other anticancer drugs. Another direction is to explore its potential applications in materials science, specifically in the development of organic semiconductors. Additionally, further studies are needed to determine the long-term effects of 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile on the human body, including its potential toxicity and side effects.
Synthesis Methods
3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile can be synthesized through a multi-step process involving the reaction of 3,4-dimethoxybenzaldehyde with 3-fluorobenzyl bromide, followed by the addition of acrylonitrile and a base catalyst. The resulting product is then purified through column chromatography to obtain pure 3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)acrylonitrile.
properties
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-2-(3-fluorophenyl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO2/c1-20-16-7-6-12(9-17(16)21-2)8-14(11-19)13-4-3-5-15(18)10-13/h3-10H,1-2H3/b14-8- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCKAJGCUMSTLKP-ZSOIEALJSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C(C#N)C2=CC(=CC=C2)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C(/C#N)\C2=CC(=CC=C2)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.